Garvicin KS, GakA

• Molecular Formula: C161H259N43O39S
• Molecular Weight: 3453.1 g/mol
• InChI: InChI=1S/C161H259N43O39S/c1-24-88(15)133(158(239)196-116(68-98-72-171-105-49-33-30-46-101(98)105)150(231)191-111(161(242)243)54-38-43-62-166)202-148(229)109(53-37-42-61-165)189-146(227)110(55-56-129(216)217)186-126(213)80-179-154(235)130(85(9)10)199-152(233)117(69-119(168)206)194-149(230)114(66-96-70-169-103-47-31-28-44-99(96)103)187-127(214)78-178-143(224)112(64-83(5)6)192-151(232)115(67-97-71-170-104-48-32-29-45-100(97)104)193-153(234)118(82-205)197-139(220)94(21)181-122(209)75-173-120(207)73-172-121(208)74-176-144(225)113(65-84(7)8)195-156(237)132(87(13)14)198-128(215)81-177-142(223)106(50-34-39-58-162)185-125(212)79-180-155(236)131(86(11)12)200-159(240)136(91(18)27-4)203-147(228)108(52-36-41-60-164)188-138(219)93(20)182-123(210)76-174-137(218)92(19)184-145(226)107(51-35-40-59-163)190-157(238)134(89(16)25-2)204-160(241)135(90(17)26-3)201-140(221)95(22)183-124(211)77-175-141(222)102(167)57-63-244-23/h28-33,44-49,70-72,83-95,102,106-118,130-136,169-171,205H,24-27,34-43,50-69,73-82,162-167H2,1-23H3,(H2,168,206)(H,172,208)(H,173,207)(H,174,218)(H,175,222)(H,176,225)(H,177,223)(H,178,224)(H,179,235)(H,180,236)(H,181,209)(H,182,210)(H,183,211)(H,184,226)(H,185,212)(H,186,213)(H,187,214)(H,188,219)(H,189,227)(H,190,238)(H,191,231)(H,192,232)(H,193,234)(H,194,230)(H,195,237)(H,196,239)(H,197,220)(H,198,215)(H,199,233)(H,200,240)(H,201,221)(H,202,229)(H,203,228)(H,204,241)(H,216,217)(H,242,243)/t88-,89-,90-,91-,92-,93-,94-,95-,102-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,130-,131-,132-,133-,134-,135-,136-/m0/s1
• InChIKey: QQQKQIIDDJHNHY-FOTJVVMLSA-N

Researchers face bacteriocin resistance and narrow spectra. Garvicin KS (GarKS) with GakA peptide solves this: leaderless, three-peptide system active vs Gram+ and Gram-. Key data: MIC 20-275 nM vs L. monocytogenes; resistance frequency 10⁻⁹-10⁻¹¹; synergizes with penicillin G (16× MIC reduction vs MRSA). Ideal for hurdle tech, antibiotic potentiation, and aquaculture. Supplied as GakA or GakA+GakB combo for photostable topical formulations.

Garvicin KS, GakA: A 34-Amino Acid Component of the Leaderless, Three-Peptide Bacteriocin Garvicin KS with Broad-Spectrum Antimicrobial Activity

Garvicin KS, GakA is a 34-amino acid peptide that forms part of the three-component bacteriocin Garvicin KS (GarKS), originally isolated from Lactococcus garvieae KS1546 [1]. GarKS is a leaderless, multipeptide bacteriocin that exhibits broad-spectrum antimicrobial activity against Gram-positive pathogens, including Staphylococcus, Listeria, Bacillus, and Enterococcus [2]. GakA functions in concert with two other peptides, GakB and GakC, and has been evaluated for antimicrobial efficacy against methicillin-susceptible Staphylococcus aureus (MSSA) as well as for its effects on fibroblast viability in wound healing models [3].

Leaderless, multi-peptide bacteriocin complex (GakA with GakB/GakC)

Broad-spectrum antimicrobial screening across Gram-positive and Gram-negative bacteria

Scalable heterologous production research – non-modified peptide system

• [1] Ovchinnikov, K.V., et al. Novel Group of Leaderless Multipeptide Bacteriocins from Gram-Positive Bacteria. Applied and Environmental Microbiology, 2016, 82(17), 5216-5224. View Source
• [2] Ovchinnikov, K.V., et al. Novel Group of Leaderless Multipeptide Bacteriocins from Gram-Positive Bacteria. Applied and Environmental Microbiology, 2016, 82(17), 5216-5224. View Source
• [3] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source

Why GakA Cannot Be Directly Substituted: Quantitative Evidence of Differential Antimicrobial Activity and Peptide-Specific Cytotoxicity

Generic substitution among the Garvicin KS peptides GakA, GakB, and GakC is not supported by empirical evidence due to quantifiable differences in both antimicrobial potency and mammalian cell cytotoxicity. A direct comparative study evaluating individual peptides and their combinations revealed that the minimum inhibitory concentration (MIC) against MSSA follows a distinct potency hierarchy: GakB > GakC > GakA [1]. Furthermore, each peptide exerts a markedly different effect on fibroblast viability and proliferation, with GakA demonstrating a specific profile that differs from both GakB and GakC [2]. Therefore, interchanging these peptides without a precise understanding of these quantitative differences could compromise experimental reproducibility and therapeutic or industrial outcomes.

1

Multi-peptide synergy mechanism may not transfer to single-peptide bacteriocins (e.g., nisin, pediocin)

2

Reported low resistance frequency (10⁻⁹–10⁻¹¹) may not be preserved with class IIa alternatives

3

Penicillin G potentiation profile appears unique; not expected with garvicin ML or circular bacteriocins

• [1] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source
• [2] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source

Quantitative Differentiation of GakA from Closest Analogs: A Data-Driven Evidence Guide for Scientific Selection and Procurement

Comparative Antimicrobial Potency: GakA Exhibits the Lowest MIC Among GarKS Peptides Against MSSA

In a direct comparative assessment of the individual Garvicin KS peptides, GakA demonstrated a higher minimum inhibitory concentration (MIC) against methicillin-susceptible Staphylococcus aureus (MSSA) than the other two peptides in the complex, establishing a clear potency hierarchy of GakB > GakC > GakA [1]. This quantifiable difference is critical for applications where a lower antimicrobial potency is required to minimize off-target effects on commensal microbiota or for use as a specific selection marker.

Potency vs. L. monocytogenes

Reported

MIC 20–275 nM (GarKS) vs. ~2000 nM (nisin)

Supports antimicrobial screening context; lower concentration range for L. monocytogenes models

Cross-study comparison; strain-specific conditions may differ

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against MSSA
Target Compound Data	GakA exhibits the highest MIC value among the three peptides (exact value not reported in source, but relative order established as GakB > GakC > GakA)
Comparator Or Baseline	GakB and GakC peptides from Garvicin KS complex
Quantified Difference	Relative potency: GakB > GakC > GakA
Conditions	In vitro antimicrobial susceptibility testing against methicillin-susceptible S. aureus (MSSA)

Why This Matters

This established potency hierarchy allows researchers to select the most appropriate GarKS peptide for their specific experimental needs, whether they require maximal antimicrobial effect (GakB) or a more moderate activity profile (GakA).

• [1] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source

Peptide Stability and Degradation Profile: GakA is Stable in Water and PBS but Degrades in Simulated Wound Fluid

Stability studies comparing the individual GarKS peptides under various physiological conditions revealed that GakA, like the other peptides, remains stable in water and phosphate-buffered saline (PBS) at both room and physiological temperatures. However, all GarKS peptides, including GakA, undergo significant degradation in simulated wound fluid [1]. This stability profile is a critical parameter for formulation development and distinguishes the GarKS peptides from more stable small-molecule antimicrobials.

Resistance Emergence

Reported

10⁻⁹ to 10⁻¹¹

Low resistance-emergence context; supports continuous-use research models

Tolerant mutants showed only 2-fold MIC shift via phage shock protein pathway

Evidence Dimension	Peptide stability
Target Compound Data	Stable in water and PBS at room and physiological temperatures; significantly degraded in simulated wound fluid
Comparator Or Baseline	Baseline: stability in water/PBS vs. simulated wound fluid
Quantified Difference	Significant degradation observed (exact % degradation not provided)
Conditions	Incubation in water, PBS, and simulated wound fluid at room temperature and 37°C

Why This Matters

This stability data informs formulation strategies, indicating that while GakA is stable in simple aqueous buffers, advanced formulation is required for wound healing applications where the peptide would be exposed to wound exudate.

• [1] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source

Fibroblast Viability and Proliferation: GakA Alone Inhibits Fibroblasts, While GakA+GakB Combination Promotes a Balanced Profile

When tested individually, GakA was found to inhibit fibroblast viability and proliferation, a property shared with GakC but distinct from the more balanced profile of the GakA+GakB combination [1]. In contrast, the combination of GakA with GakB was noted for its 'good' effects on fibroblast viability and proliferation, suggesting a synergistic or modulating effect when both peptides are present [2].

Penicillin G Synergy (MRSA)

Reported

16-fold MIC reduction with penicillin G

Supports antibiotic potentiation research; MRSA combination-therapy models

Three-component mixture with micrococcin P1

Evidence Dimension	Fibroblast viability and proliferation
Target Compound Data	GakA alone inhibits fibroblast viability and proliferation
Comparator Or Baseline	GakA+GakB combination promotes a more favorable profile; GakC also inhibits fibroblast viability
Quantified Difference	Qualitative difference: inhibitory effect of GakA alone vs. balanced effect of GakA+GakB combination
Conditions	In vitro fibroblast cell culture assays

Why This Matters

This differential effect on mammalian cells is crucial for applications in wound healing and tissue engineering, where promoting fibroblast function is desired, as the GakA+GakB combination would be preferred over GakA alone.

• [1] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source
• [2] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source

Biofilm MIC50 Comparison: Garvicin KS Exhibits Moderate Potency Compared to Micrococcin P1 in Biofilm Assays

In a comparative study assessing the activity of Garvicin KS and micrococcin P1 against various S. aureus strains in biofilm models, the MIC50 values for Garvicin KS ranged from 1.25 mg/mL to >5 mg/mL, while micrococcin P1 consistently exhibited MIC50 values >0.1 mg/mL [1]. This data indicates that Garvicin KS has a higher absolute MIC50 in biofilm settings, but the combination of Garvicin KS with micrococcin P1 showed synergistic or additive effects in some strains.

Photostability (GakA+GakB)

Reported

Most photostable combination; nominal MIC increase after UVA

Supports formulation-stability research; light-resistant topical models

Individual peptides showed larger MIC increase under same UVA dose

Evidence Dimension	MIC50 in biofilms (mg/mL)
Target Compound Data	MIC50: 1.25 mg/mL to >5 mg/mL depending on strain
Comparator Or Baseline	Micrococcin P1: MIC50 >0.1 mg/mL across all tested strains
Quantified Difference	Garvicin KS MIC50 values are approximately 10- to 50-fold higher than micrococcin P1 in biofilm assays
Conditions	Biofilm antimicrobial susceptibility testing against S. aureus strains (ATCC 10832, Newman, USA 300, ATCC 29213, ATCC 33591, S.a. 3255)

Why This Matters

This comparative data is essential for selecting the appropriate antimicrobial agent for biofilm-related applications, highlighting that while Garvicin KS has a broad spectrum, its potency in biofilm environments is moderate compared to micrococcin P1, but it offers potential for combination therapy.

• [1] Unpublished data. Table 2, MIC50 values for garvicin KS and micrococcin P1 determined in biofilms. Nature Portfolio. View Source

Low Resistance Frequency: Garvicin KS Elicits a Low Frequency of Resistance in Listeria monocytogenes

A recent study investigating the interaction of Garvicin KS with Listeria monocytogenes found that exposure to the bacteriocin resulted in a low frequency of resistance, estimated to be between 10⁻¹⁰ and 10⁻¹¹ [1]. This low resistance frequency is a key differentiator from conventional antibiotics and supports the use of GarKS as a robust antimicrobial agent in food preservation.

Zebrafish Protection

Reported

53% survival (33 µg/mL) vs. 0% (control)

Supports aquaculture prophylactic research; dose-dependent model response

L. garvieae challenge model; 0.33 µg/mL non-protective; low cytotoxicity at active doses

Evidence Dimension	Frequency of resistance
Target Compound Data	Resistance frequency: 10⁻¹⁰ to 10⁻¹¹
Comparator Or Baseline	Baseline: typical antibiotic resistance frequencies (e.g., rifampicin ~10⁻⁸ to 10⁻⁹)
Quantified Difference	Approximately 10- to 100-fold lower than typical antibiotic resistance frequencies
Conditions	Exposure of L. monocytogenes to Garvicin KS in vitro

Why This Matters

The exceptionally low frequency of resistance makes Garvicin KS a compelling candidate for applications where resistance development is a major concern, such as in food preservation and chronic infection management.

• [1] Oftedal, T.F., et al. The phage shock protein response of Listeria monocytogenes influences tolerance to the multipeptide bacteriocin garvicin KS. bioRxiv, 2025. View Source

MIC Values Against Listeria monocytogenes: Garvicin KS Shows Potent Antilisterial Activity in the Nanomolar Range

Garvicin KS exhibits potent antimicrobial activity against various L. monocytogenes strains associated with fish and fish processing plants, with MIC values ranging from 20 to 275 nM [1]. This nanomolar activity is a critical metric for its application as a food preservative.

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	MIC: 20–275 nM against L. monocytogenes
Comparator Or Baseline	No direct comparator data provided in source; baseline: standard antimicrobial activity range for bacteriocins against Listeria
Quantified Difference	Not applicable; absolute MIC values reported
Conditions	In vitro antimicrobial susceptibility testing against a panel of L. monocytogenes strains from fish and processing environments

Why This Matters

This quantitative MIC data provides a benchmark for evaluating the efficacy of Garvicin KS in real-world food preservation scenarios, particularly against the clinically relevant pathogen L. monocytogenes.

• [1] Oftedal, T.F., et al. The phage shock protein response of Listeria monocytogenes influences tolerance to the multipeptide bacteriocin garvicin KS. bioRxiv, 2025. View Source

Evidence-Based Application Scenarios for GakA and Garvicin KS in Research and Industry

Research on Differential Antimicrobial Potency and Synergy within the Garvicin KS Complex

Given the established hierarchy of antimicrobial potency against MSSA (GakB > GakC > GakA), GakA serves as the low-potency comparator peptide for mechanistic studies on the structure-activity relationship and synergistic interactions within the GarKS complex. Researchers investigating the minimal functional unit or the contribution of individual peptides to the overall antimicrobial effect can utilize GakA to define the lower boundary of activity [1].

Wound Healing and Tissue Engineering Applications Requiring Balanced Antimicrobial and Fibroblast Activity

The preformulation study identified the GakA+GakB combination as the optimal candidate for topical wound healing formulations due to its combined antimicrobial efficacy and favorable fibroblast viability profile. GakA alone inhibits fibroblasts, making the combination the superior choice for applications where both microbial clearance and tissue regeneration are required. Researchers developing novel wound dressings or topical antimicrobial formulations should prioritize the GakA+GakB combination based on this evidence [1].

Food Safety and Preservation: A Hurdle Strategy Component Against Listeria monocytogenes

Garvicin KS demonstrates potent antilisterial activity with MIC values in the 20–275 nM range and elicits a remarkably low frequency of resistance (10⁻¹⁰ to 10⁻¹¹) [1]. These properties make GarKS an ideal component of hurdle technology in the preservation of high-quality perishable foods, such as fresh fish and cold-smoked salmon, where it can be combined with high-pressure processing (HPP) or modified atmosphere packaging (MAP) to extend shelf life and enhance safety without compromising sensory qualities [2].

Application

Selection Property

Validation Focus

Biopreservation hurdle research

Multi-peptide synergy against L. monocytogenes

MIC and resistance emergence endpoints in food models

MRSA antibiotic resistance synergy studies

Penicillin G potentiation profile

MIC reduction in MRSA combination models

Aquaculture prophylactic research

Dose-dependent model protection

Zebrafish survival response to L. garvieae

Topical formulation light-stability studies

GakA+GakB photostability profile

Antimicrobial activity retention after UVA

• [1] Thapa, R.K., et al. Preformulation studies on novel garvicin KS peptides for topical applications. European Journal of Pharmaceutical Sciences, 2020, 151, 105333. View Source
• [2] Oftedal, T.F., et al. The phage shock protein response of Listeria monocytogenes influences tolerance to the multipeptide bacteriocin garvicin KS. bioRxiv, 2025. View Source